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Compound of Interest

Compound Name: 5-Methyl-1H-indazol-4-ol

CAS No.: 1360968-74-6

Cat. No.: B1437451

Get Quote

Introduction
5-Methyl-1H-indazol-4-ol is a heterocyclic aromatic compound of significant interest in

medicinal chemistry and drug development. As a derivative of the indazole scaffold, it serves as

a crucial building block for the synthesis of a wide range of biologically active molecules. The

precise substitution pattern, featuring both a methyl group and a hydroxyl group on the bicyclic

system, imparts unique electronic and steric properties that are critical for its interaction with

biological targets.

This technical guide provides an in-depth analysis of the key spectroscopic characteristics of 5-
Methyl-1H-indazol-4-ol. A thorough understanding of its spectral signature is paramount for

researchers in confirming its identity, assessing its purity, and elucidating its structure in more

complex chemical environments. This document is intended for researchers, scientists, and

drug development professionals, offering both theoretical predictions and practical insights into

the application of various spectroscopic techniques for the characterization of this compound.

Given the limited availability of published experimental spectra for 5-Methyl-1H-indazol-4-ol,
this guide will focus on predicted spectroscopic data, drawing upon established principles of

spectroscopy and comparative analysis with related indazole analogs.
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Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
¹H NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic

compounds by providing information about the chemical environment of hydrogen atoms.

Experimental Protocol: ¹H NMR Spectroscopy
A standard protocol for acquiring a ¹H NMR spectrum of 5-Methyl-1H-indazol-4-ol would

involve the following steps:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable

deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). The choice of solvent is critical

as it can influence the chemical shifts of labile protons, such as those of the hydroxyl and

amine groups.[1]

Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a

frequency of 300 MHz or higher.[2]

Data Acquisition: Acquire the spectrum at room temperature, using standard pulse

sequences.

Referencing: The chemical shifts are typically referenced to the residual solvent peak or an

internal standard like tetramethylsilane (TMS).[2]
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¹H NMR Experimental Workflow

Sample Preparation
(Dissolve in Deuterated Solvent)

NMR Spectrometer
(≥300 MHz)

Insert Sample

Data Acquisition
(Standard Pulse Sequence)

Acquire FID

Data Processing
(Referencing and Phasing)

Fourier Transform

Click to download full resolution via product page

Caption: A generalized workflow for acquiring a ¹H NMR spectrum.

Predicted ¹H NMR Spectrum and Interpretation
The predicted ¹H NMR spectrum of 5-Methyl-1H-indazol-4-ol is expected to exhibit distinct

signals corresponding to the different types of protons in the molecule. The following table

summarizes the anticipated chemical shifts (δ), multiplicities, and integrations for each proton.
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Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity Integration Rationale

H1 (N-H) 12.0 - 13.0 Broad Singlet 1H

The N-H proton

of the indazole

ring is typically

deshielded and

appears as a

broad signal.

H3 (C-H) 7.8 - 8.2 Singlet 1H

This proton is on

the pyrazole ring

and is expected

to be in the

aromatic region.

H6 (C-H) 6.8 - 7.2 Doublet 1H

Aromatic proton

ortho to the

methyl group.

H7 (C-H) 6.6 - 7.0 Doublet 1H

Aromatic proton

meta to the

methyl group.

OH 9.0 - 10.0 Broad Singlet 1H

The phenolic

hydroxyl proton

is acidic and its

chemical shift is

solvent-

dependent.

CH₃ 2.2 - 2.5 Singlet 3H

The methyl

group protons

will appear as a

singlet in the

upfield region.
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Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
¹³C NMR spectroscopy provides valuable information about the carbon framework of a

molecule.

Experimental Protocol: ¹³C NMR Spectroscopy
The experimental setup for ¹³C NMR is similar to that of ¹H NMR, with a few key differences:

Sample Preparation: A higher concentration of the sample (20-50 mg) is generally required

due to the lower natural abundance of the ¹³C isotope.

Instrumentation: The same NMR spectrometer is used, but tuned to the ¹³C frequency.

Data Acquisition: A proton-decoupled pulse sequence is typically employed to simplify the

spectrum, resulting in single lines for each unique carbon atom.

¹³C NMR Experimental Workflow

Sample Preparation
(Higher Concentration)

NMR Spectrometer
(Tuned to ¹³C)

Insert Sample

Data Acquisition
(Proton-Decoupled)

Acquire FID

Data Processing
(Referencing)

Fourier Transform

 

Mass Spectrometry Workflow

Sample Introduction
(e.g., LC/GC, Infusion)

Ionization
(e.g., ESI, EI)

Mass Analysis
(e.g., TOF, Quadrupole)

Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Spectroscopic Guide to 5-Methyl-1H-
indazol-4-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1437451/docs#a-comprehensive-spectroscopic-
guide-to-5-methyl-1h-indazol-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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